Cas no 1904609-26-2 ((2E)-1-3-(pyridin-3-yloxy)azetidin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one)

(2E)-1-[3-(Pyridin-3-yloxy)azetidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one is a structurally distinct small molecule featuring a conjugated enone scaffold linked to a pyridine-substituted azetidine and a thiophene moiety. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly for targeting kinase inhibition or modulating protein-protein interactions due to its rigid, heterocyclic framework. The presence of the azetidine ring enhances metabolic stability, while the thiophene and pyridine groups contribute to π-stacking interactions, improving binding affinity. Its defined (E)-configuration ensures consistent reactivity in cross-coupling or Michael addition reactions. Suitable for exploratory research in drug discovery, this compound offers a balance of synthetic accessibility and functional group diversity for structure-activity relationship studies.
(2E)-1-3-(pyridin-3-yloxy)azetidin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one structure
1904609-26-2 structure
Product Name:(2E)-1-3-(pyridin-3-yloxy)azetidin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one
CAS No:1904609-26-2
MF:C15H14N2O2S
MW:286.348862171173
CID:6244036
PubChem ID:110208399
Update Time:2025-06-03

(2E)-1-3-(pyridin-3-yloxy)azetidin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-1-3-(pyridin-3-yloxy)azetidin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one
    • (E)-1-(3-pyridin-3-yloxyazetidin-1-yl)-3-thiophen-2-ylprop-2-en-1-one
    • F6360-9201
    • 1904609-26-2
    • (2E)-1-[3-(pyridin-3-yloxy)azetidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one
    • AKOS025331520
    • (E)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
    • Inchi: 1S/C15H14N2O2S/c18-15(6-5-14-4-2-8-20-14)17-10-13(11-17)19-12-3-1-7-16-9-12/h1-9,13H,10-11H2/b6-5+
    • InChI Key: BYBMPKBBIGMMLF-AATRIKPKSA-N
    • SMILES: S1C=CC=C1/C=C/C(N1CC(C1)OC1C=NC=CC=1)=O

Computed Properties

  • Exact Mass: 286.07759887g/mol
  • Monoisotopic Mass: 286.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 70.7Ų

(2E)-1-3-(pyridin-3-yloxy)azetidin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6360-9201-2μmol
(2E)-1-[3-(pyridin-3-yloxy)azetidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one
1904609-26-2
2μmol
$57.0 2023-09-09
Life Chemicals
F6360-9201-5μmol
(2E)-1-[3-(pyridin-3-yloxy)azetidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one
1904609-26-2
5μmol
$63.0 2023-09-09
Life Chemicals
F6360-9201-10μmol
(2E)-1-[3-(pyridin-3-yloxy)azetidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one
1904609-26-2
10μmol
$69.0 2023-09-09
Life Chemicals
F6360-9201-20μmol
(2E)-1-[3-(pyridin-3-yloxy)azetidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one
1904609-26-2
20μmol
$79.0 2023-09-09
Life Chemicals
F6360-9201-1mg
(2E)-1-[3-(pyridin-3-yloxy)azetidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one
1904609-26-2
1mg
$54.0 2023-09-09
Life Chemicals
F6360-9201-2mg
(2E)-1-[3-(pyridin-3-yloxy)azetidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one
1904609-26-2
2mg
$59.0 2023-09-09
Life Chemicals
F6360-9201-3mg
(2E)-1-[3-(pyridin-3-yloxy)azetidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one
1904609-26-2
3mg
$63.0 2023-09-09
Life Chemicals
F6360-9201-4mg
(2E)-1-[3-(pyridin-3-yloxy)azetidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one
1904609-26-2
4mg
$66.0 2023-09-09
Life Chemicals
F6360-9201-5mg
(2E)-1-[3-(pyridin-3-yloxy)azetidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one
1904609-26-2
5mg
$69.0 2023-09-09
Life Chemicals
F6360-9201-10mg
(2E)-1-[3-(pyridin-3-yloxy)azetidin-1-yl]-3-(thiophen-2-yl)prop-2-en-1-one
1904609-26-2
10mg
$79.0 2023-09-09

Additional information on (2E)-1-3-(pyridin-3-yloxy)azetidin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one

Chemical Profile of (2E)-1-3-(pyridin-3-yloxy)azetidin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one (CAS No. 1904609-26-2)

(2E)-1-3-(pyridin-3-yloxy)azetidin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one, identified by its CAS number 1904609-26-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds featuring a conjugated system composed of azetidine, pyridine, and thiophene moieties, which are known for their versatile biological activities. The presence of these functional groups not only endows the compound with unique electronic properties but also suggests potential applications in drug discovery and development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The pyridin-3-yloxy moiety, in particular, introduces a hydrophilic character to the molecule, which can enhance its solubility in aqueous environments and facilitate its interaction with biological targets. This feature is particularly relevant in the context of drug design, where bioavailability and pharmacokinetic properties are critical factors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that (2E)-1-3-(pyridin-3-yloxy)azetidin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one may exhibit inhibitory effects on various enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, preliminary docking studies have indicated potential interactions with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

The thiophen-2-yl group adds another layer of complexity to the molecule, contributing to its aromaticity and potential electron delocalization across the conjugated system. Thiophene derivatives are well-documented for their pharmacological properties, including antimicrobial, antifungal, and anti-inflammatory effects. The combination of pyridine, azetidine, and thiophene in this compound may synergistically enhance its biological activity, making it a promising candidate for further investigation.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial experiments have shown that it can modulate the activity of certain kinases involved in cell signaling pathways relevant to cancer progression. The ability of (2E)-1-3-(pyridin-3-yloxy)azetidin-1-yl-3-(thiophen-2-yl)prop-2-en-1-one to interact with these kinases suggests its potential as an anticancer agent. Additionally, its interaction with microtubule-associated proteins has been observed, indicating possible effects on microtubule dynamics and cell division.

The structural features of this compound also make it an attractive scaffold for drug design. The presence of multiple reactive sites allows for further functionalization, enabling the development of analogs with enhanced potency and selectivity. Researchers are exploring various strategies to optimize the pharmacological profile of this molecule, including modifications to the azetidine ring and the introduction of additional substituents at strategic positions.

The role of computational methods in drug discovery cannot be overstated. Advanced algorithms and machine learning models are being employed to predict the binding affinity and toxicity profiles of new compounds before they are synthesized. These tools have already proven valuable in identifying promising candidates like (2E)-1-3-(pyridin-3-yloxy)azetidin-1-yl-3-(thiophen-2-yli propenone, streamlining the drug development process and reducing costs associated with experimental screening.

Epidemiological studies have also highlighted the importance of small molecules that can modulate inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. The ability of this compound to interfere with inflammatory signaling cascades makes it a candidate for therapeutic intervention in such conditions. Further research is needed to elucidate its mechanisms of action and to evaluate its potential as a lead compound for novel therapeutics.

The synthesis and characterization of this compound have been facilitated by recent innovations in synthetic chemistry. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks. These advances have not only improved the accessibility of such compounds but also opened new avenues for structural diversification.

The pharmaceutical industry is increasingly recognizing the value of interdisciplinary approaches in drug discovery. Collaboration between chemists, biologists, and computer scientists has led to more holistic strategies for identifying and developing new drugs. The case of (2E)-1--(pyridin--yloxy)--azetidin--1--y--(thiophen--yli propenone) exemplifies how integrating experimental data with computational predictions can accelerate the discovery process.

In conclusion, (CAS No. 1904609--26--2) represents a structurally intriguing molecule with potential applications in medicine. Its unique combination of functional groups suggests diverse biological activities, making it a valuable scaffold for further exploration. With ongoing advancements in synthetic chemistry and computational biology, this compound holds promise as a lead for developing novel therapeutic agents targeting various diseases.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.